YLT-11

• Molecular Formula: C24H24N6O
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C24H24N6O/c1-16(31)26-24-25-13-12-21(27-24)19-9-10-20-22(28-29-23(20)14-19)11-8-17-4-6-18(7-5-17)15-30(2)3/h4-14H,15H2,1-3H3,(H,28,29)(H,25,26,27,31)/b11-8+
• InChIKey: JJFWXEIDXJHPGZ-DHZHZOJOSA-N

Preclinical oncology research requires selective PLK4 inhibition to study centriole duplication and mitotic defects. YLT-11 offers experimental certainty with: • PLK4 Kd 5.2 nM, IC50 22 nM; PLK1/3 >10,000 nM selectivity • Oral efficacy in TNBC xenografts (30-90 mg/kg) • Induces dysregulated centriole duplication & p-PLK4 reduction Available in research quantities for immediate deployment.

YLT-11: A Potent and Selective PLK4 Inhibitor for Breast Cancer Research

YLT-11 is a potent, selective, ATP-competitive, and orally active inhibitor of polo-like kinase 4 (PLK4), a serine/threonine kinase that is the master regulator of centriole duplication [1]. It exhibits a dissociation constant (Kd) of 5.2 nM for PLK4 and displays high selectivity over other PLK family members (PLK1, PLK2, PLK3) [1]. YLT-11 inhibits PLK4 with an IC50 of 22 nM and induces antiproliferative effects, apoptosis, and G2/M cell cycle arrest in breast cancer cells [1].

PLK4 inhibitor for centriole duplication dysregulation studies

Isoform selectivity context over PLK1/3 (kinase panel reviewed)

Breast cancer cell-model pathway response, including TNBC models

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source

Why PLK4 Inhibitors Like YLT-11 Cannot Be Substituted for Research Applications

Generic substitution within the PLK4 inhibitor class is not scientifically valid due to substantial divergence in binding modes (ATP-competitive vs. allosteric) and isoform selectivity profiles [1]. YLT-11 demonstrates a specific Kd selectivity window: while it binds PLK4 with a Kd of 5.2 nM, its affinity for PLK2 is 653 nM, and it shows minimal binding to PLK1 and PLK3 with Kd values exceeding 10,000 nM [1]. In contrast, alternative PLK4 inhibitors such as centrinone exhibit a Ki of 0.16 nM for PLK4 but also demonstrate measurable affinity for Aurora A (171 nM) and Aurora B (437 nM) . Even CFI-400945, another advanced PLK4 inhibitor with a Ki of 0.26 nM, has been shown to inhibit over 10 off-target kinases at sub-100 nM concentrations [2]. These differences in selectivity and binding mechanisms directly impact experimental outcomes and interpretation.

Selectivity fingerprint differs

PLK isoform selectivity profiles vary among PLK4 inhibitors; YLT-11's profile may not reproduce results from CFI-400945 or Centrinone.

Cellular potency context shifts

Antiproliferative IC50 values differ across cancer cell lines; direct substitution without re-titration may alter experimental readouts.

Oral exposure parameters not interchangeable

In vivo dose-response and pharmacokinetic behavior are compound-specific; effective dose ranges cannot be assumed from other PLK4 inhibitors.

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source
• [2] Chemical Probes Portal. CFI-400945 - PLK4 Inhibitor. View Source

Quantitative Evidence Guide for YLT-11 Procurement and Selection

YLT-11 PLK4 Selectivity Ratio: 1923-Fold Over PLK1 and PLK3

YLT-11 exhibits pronounced selectivity for PLK4 over other PLK family members, with a Kd of 5.2 nM for PLK4 compared to >10,000 nM for both PLK1 and PLK3 [1]. The selectivity ratio exceeds 1923-fold for PLK1 and PLK3 relative to PLK4. In contrast, CFI-400945 has a reported Ki of 0.26 nM for PLK4 but also inhibits 11 kinases at sub-100 nM concentrations [2].

PLK4 binding & selectivity

Data to verify

Kd 5.2 nM (PLK4); >1,923-fold over PLK1/3; 126-fold over PLK2; IC50 22 nM. CFI-400945 Ki 0.26 nM; Centrinone Ki 0.59 nM.

Selectivity supports PLK4-focused centriole duplication studies; assay context may need independent confirmation.

Biochemical kinase assay; sources not listed.

Evidence Dimension	Kd value (nM) for PLK family members
Target Compound Data	PLK1: >10,000 nM; PLK2: 653 nM; PLK3: >10,000 nM; PLK4: 5.2 nM
Comparator Or Baseline	CFI-400945: Ki 0.26 nM for PLK4, but inhibits ABL, AURKB, BMX, FGFR1, FGFR2, ROS, TEK, TRKA, TRKB at <100 nM
Quantified Difference	YLT-11 shows >1923-fold selectivity for PLK4 over PLK1/PLK3; CFI-400945 shows activity on 11 off-target kinases
Conditions	In vitro competition binding assay (DiscoverX KINOMEscan) using an 11-point threefold dilution series

Why This Matters

High PLK family selectivity reduces confounding effects from PLK1/PLK3 inhibition in mechanistic studies.

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source
• [2] Chemical Probes Portal. CFI-400945 - PLK4 Inhibitor. View Source

YLT-11 Breast Cancer Cell Antiproliferative Activity IC50 68-120 nM

YLT-11 significantly decreases the viability of multiple breast cancer cell lines with IC50 values ranging from 68 to 120 nM [1]. For comparison, the PLK4 inhibitor CFI-400945 exhibits IC50 values of 2.8 nM in enzymatic assays but shows variable antiproliferative effects across cancer cell lines, with reported IC50 values ranging from 10 nM to over 500 nM depending on the specific cell line tested [2].

Antiproliferative activity

Cross-study comparable

IC50 68–120 nM in MDA-MB-231, MDA-MB-468, BT549, MCF-7. CFI-400945 IC50 ~3–120 nM.

Reported cell-model response context; supports proliferation endpoint review in breast cancer lines.

48–72 h viability assays; TNBC subtypes included.

Evidence Dimension	Cell viability IC50 (nM) in breast cancer cell lines
Target Compound Data	MDA-MB-231, MDA-MB-468, BT549, MCF-7: IC50 68-120 nM
Comparator Or Baseline	CFI-400945: IC50 varies from 10 nM to >500 nM across different cancer cell lines
Quantified Difference	YLT-11 exhibits a narrow IC50 range (68-120 nM) across tested breast cancer lines, while CFI-400945 shows broader variability (up to 50-fold) across cancer types
Conditions	48-hour treatment in vitro; cell viability measured by MTT or equivalent assay

Why This Matters

Consistent antiproliferative activity across breast cancer subtypes enables reliable experimental design and reproducible results.

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source
• [2] Mason JM, Lin DC, Wei X, Che Y, Yao Y, Kiarash R, et al. Functional characterization of CFI-400945, a Polo-like kinase 4 inhibitor, as a potential anticancer agent. Cancer Cell. 2014 Aug 11;26(2):163-76. View Source

YLT-11 Orally Active in Human Breast Cancer Xenograft Model

Oral administration of YLT-11 significantly suppresses tumor growth in human breast cancer xenograft models at well-tolerated doses [1]. At 30 mg/kg and 90 mg/kg oral dosing, YLT-11 reduces tumor volume by approximately 45% and 68% respectively in MDA-MB-231 xenograft models after 20 days of daily treatment [1]. In contrast, centrinone and centrinone-B, while being highly selective PLK4 inhibitors, are not suitable for in vivo studies requiring brain penetration, as they have limited blood-brain barrier permeability .

Oral in vivo growth suppression

Cross-study comparable

30–90 mg/kg oral daily ×20 days suppressed tumor growth in xenografts. CFI-400945 effective at 3.0–9.4 mg/kg.

Oral administration model-response context; dose-range context provided for preclinical PLK4 inhibition studies.

Human breast cancer xenograft models; oral gavage.

Evidence Dimension	In vivo tumor growth inhibition (oral administration)
Target Compound Data	30 mg/kg: ~45% tumor volume reduction; 90 mg/kg: ~68% tumor volume reduction (MDA-MB-231 xenograft, 20-day daily dosing)
Comparator Or Baseline	Centrinone/Centrinone-B: limited brain penetration; not optimized for oral in vivo applications
Quantified Difference	YLT-11 demonstrates oral efficacy with 45-68% tumor growth inhibition; centrinone class has limited CNS penetration and is less suitable for systemic in vivo studies
Conditions	Female BALB/c nude mice bearing MDA-MB-231 human breast cancer xenografts; oral gavage once daily for 20 days

Why This Matters

Oral activity and demonstrated in vivo efficacy in validated xenograft models supports translation to preclinical animal studies and reduces the need for parenteral administration.

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source

YLT-11 Potentiates Chemotherapy via Mitotic Defect Induction

Cells treated with YLT-11 exhibit effects consistent with PLK4 kinase inhibition, including dysregulated centriole duplication and mitotic defects, which sequentially render tumor cells more vulnerable to chemotherapy [1]. This chemosensitization effect is a direct functional consequence of PLK4 inhibition and is not universally observed across all PLK4 inhibitors. For instance, while CFI-400945 induces mitotic defects, its broader kinase inhibition profile may introduce off-target effects that confound combination therapy interpretation [2].

Centriole duplication phenotype

Class-level inference

Dysregulated centriole duplication and mitotic defects observed; phenotype consistent with PLK4 inhibition class.

Class-consistent endpoint; supports on-target phenotype verification in centriole biology studies.

No direct quantitative comparison; review context-specific reproducibility.

Evidence Dimension	Chemosensitization via PLK4 inhibition
Target Compound Data	YLT-11 induces dysregulated centriole duplication and mitotic defects, making tumor cells more vulnerable to chemotherapy
Comparator Or Baseline	CFI-400945 also induces mitotic defects but has broader kinase inhibition profile (11 off-target kinases at <100 nM)
Quantified Difference	YLT-11 offers a more selective chemosensitization phenotype; CFI-400945 may confound interpretation due to polypharmacology
Conditions	In vitro breast cancer cell lines; mechanism validated by centriole staining and mitotic progression analysis

Why This Matters

YLT-11's selectivity profile makes it a superior tool compound for studying PLK4-mediated chemosensitization without confounding off-target effects.

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source
• [2] Chemical Probes Portal. CFI-400945 - PLK4 Inhibitor. View Source

Optimal Application Scenarios for YLT-11 in Research and Preclinical Development

Preclinical In Vivo Efficacy Studies in Breast Cancer Xenograft Models

YLT-11 is specifically validated for oral in vivo studies in human breast cancer xenograft models, including MDA-MB-231 triple-negative breast cancer xenografts. Daily oral administration at 30-90 mg/kg for 20 days significantly suppresses tumor growth without overt toxicity [1]. This makes YLT-11 a suitable tool compound for preclinical pharmacodynamic studies, particularly in breast cancer research where oral dosing is required for longitudinal studies.

Mechanistic Studies of Centriole Duplication and Mitotic Defects

Due to its high selectivity for PLK4 (>1923-fold over PLK1/PLK3) and well-characterized Kd of 5.2 nM, YLT-11 is an ideal tool compound for investigating the specific role of PLK4 in centriole duplication and mitotic progression [1]. Unlike broader-spectrum PLK4 inhibitors that may affect other kinases, YLT-11 allows researchers to attribute observed phenotypes specifically to PLK4 inhibition, reducing confounding variables in mechanistic studies.

Chemosensitization and Combination Therapy Research

YLT-11 induces dysregulated centriole duplication and mitotic defects that render tumor cells more vulnerable to conventional chemotherapy agents [1]. This property makes YLT-11 a valuable tool for investigating combination therapy strategies in breast cancer research. The compound's selectivity profile ensures that observed chemosensitization effects are attributable to PLK4 pathway inhibition rather than off-target kinase modulation, providing cleaner mechanistic interpretation in combination studies.

Kinase Selectivity Profiling and SAR Studies

With its well-documented Kd values across the PLK family (PLK1: >10,000 nM, PLK2: 653 nM, PLK3: >10,000 nM, PLK4: 5.2 nM), YLT-11 serves as an excellent reference compound for structure-activity relationship (SAR) studies and kinase selectivity profiling [1]. Researchers developing novel PLK4 inhibitors can use YLT-11 as a benchmark for selectivity and potency, enabling direct comparative assessment of new chemical entities against an established reference compound with comprehensive selectivity data.

Application

Selection Property

Validation Focus

TNBC model-response studies

Cell-line sensitivity review

Xenograft tumor growth inhibition endpoints

Centriole duplication pathway studies

Target engagement confirmation

p-PLK4 reduction and mitotic defect readouts

Chemotherapy sensitization screening

Chemosensitization phenotype

Synergy with standard agents in breast cancer models

PLK family isoform selectivity studies

Kinase selectivity profile

PLK1/2/3 cross-reactivity assessment

All applications are research-use-only; validation requires model-specific endpoint confirmation.

• [1] Lei Q, Xiong L, Xia Y, Feng Z, Gao T, Wei W, et al. YLT-11, a novel PLK4 inhibitor, inhibits human breast cancer growth via inducing maladjusted centriole duplication and mitotic defect. Cell Death Dis. 2018 Oct 18;9(11):1066. View Source